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Compound of Interest

Compound Name:
(3-Methoxypyridin-2-

yl)methanamine hydrochloride

Cat. No.: B3216167 Get Quote

Introduction and Chemical Identity
(3-Methoxypyridin-2-yl)methanamine hydrochloride is a substituted pyridine derivative that

serves as a valuable building block in medicinal chemistry and materials science. The presence

of a primary amine, a pyridine ring, and a methoxy group offers multiple points for chemical

modification, making it a versatile intermediate. The hydrochloride salt form is typically

employed to enhance stability and aqueous solubility compared to the free base.

Understanding the fundamental physical properties of this compound is a critical first step in its

application, influencing everything from reaction setup and purification to formulation and

bioavailability studies. This guide outlines these properties and provides standardized protocols

for their determination.

Molecular Structure and Key Features
The structure of (3-Methoxypyridin-2-yl)methanamine hydrochloride is characterized by a

pyridine ring substituted at the 2-position with a methanamine group and at the 3-position with

a methoxy group. The aminomethyl group is protonated in the hydrochloride salt form.
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Sample Preparation Measurement

Dry & Powder Sample Load Capillary Tube Pack Sample (2-3 mm) Insert into ApparatusTransfer Set Start Temp & Ramp Rate Observe & Record Range Melting Point Range
(e.g., 231-232 °C)

Data
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Potentiometric Titration

Data Analysis

Dissolve sample in water

Titrate with standardized NaOH

Record pH vs. Volume of Titrant

Plot Titration Curve
(pH vs. Volume)

Generate

Determine Equivalence Point
(e.g., via 1st Derivative)

Calculate Half-Equivalence Volume

Read pH at Half-Equivalence Point

pKa Value

Result
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To cite this document: BenchChem. [(3-Methoxypyridin-2-yl)methanamine hydrochloride
physical properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3216167#3-methoxypyridin-2-yl-methanamine-
hydrochloride-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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